Cas no 3869-01-0 (N-1,3-benzodioxol-5-yl-2-{[4-ethyl-5-(3-methylphenyl)-4H-1,2,4-triazol-3-yl]sulfanyl}acetamide)

• Product Name: N-1,3-benzodioxol-5-yl-2-{[4-ethyl-5-(3-methylphenyl)-4H-1,2,4-triazol-3-yl]sulfanyl}acetamide
• CAS No: 3869-01-0
• MF: C₂₀H₂₀N₄O₃S
• MW: 396.462802886963
• CID: 1490665
• PubChem ID: 3148809
• Update Time: 2025-04-21

N-1,3-benzodioxol-5-yl-2-{[4-ethyl-5-(3-methylphenyl)-4H-1,2,4-triazol-3-yl]sulfanyl}acetamide Chemical and Physical Properties

Names and Identifiers

• N-1,3-benzodioxol-5-yl-2-{[4-ethyl-5-(3-methylphenyl)-4H-1,2,4-triazol-3-yl]sulfanyl}acetamide
• N-(1,3-benzodioxol-5-yl)-2-[[4-ethyl-5-(3-methylphenyl)-1,2,4-triazol-3-yl]sulfanyl]acetamide
• 3869-01-0
• AKOS000571866
• STL026088
• N-(1,3-benzodioxol-5-yl)-2-{[4-ethyl-5-(3-methylphenyl)-4H-1,2,4-triazol-3-yl]sulfanyl}acetamide
• DTXSID70389879

• Inchi： 1S/C20H20N4O3S/c1-3-24-19(14-6-4-5-13(2)9-14)22-23-20(24)28-11-18(25)21-15-7-8-16-17(10-15)27-12-26-16/h4-10H,3,11-12H2,1-2H3,(H,21,25)
• InChI Key： BRMIXTPCWXMNKS-UHFFFAOYSA-N
• SMILES： S(CC(NC1C=CC2=C(C=1)OCO2)=O)C1=NN=C(C2C=CC=C(C)C=2)N1CC

Computed Properties

• Exact Mass: 396.1258
• Monoisotopic Mass: 396.12561169g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 28
• Rotatable Bond Count: 6
• Complexity: 540
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 104Ų

Experimental Properties

• PSA: 78.27